Cas no 2103-64-2 (Gallein)

• Product Name: Gallein
• CAS No: 2103-64-2
• MF: C₂₀H₁₂O₇
• MW: 364.305086135864
• MDL: MFCD00041839
• CID: 95500
• PubChem ID: 87562182
• Update Time: 2025-04-18

Gallein Chemical and Physical Properties

Names and Identifiers

• 3',4',5',6'-Tetrahydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• GALLIEN
• GALLEIN
• Callein
• CI 45445
• CI NO 45445
• ALIZARIN VIOLET
• ANTHRACENE VIOLET
• MORDANT VIOLET 25
• Alizarinvio-letGBS
• pyrogallophthalein
• GALLEIN, C.I. NO. 45445
• Gallien(Mordantviolet25)
• (4,5,6-trihydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
• 3',4',5',6'-Te
• 3',4',5',6'-tetrahydroxyspiro(isobenzofuran-1(3H),9'-[9H]xanthene)-3-one
• 3',4',5',6'-Tetrahydroxy-spiro[phthalan-1,9'-xanthen]-3-on
• 3',4',5',6'-tetrahydroxy-spiro[phthalan-1,9'-xanthen]-3-one
• 4',5'-dihydroxyfluorescein
• SM-21 maleate
• 9'-(9H)xanthen)-3-one, 3',4',5',6'-tetrahydroxy-Spiro(isobenzofuran-1(3H)
• Pyrogallol phthalein
• 3',4',5',6'-tetrahydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• 3',4',5',6'-Tetrahydroxyspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
• Gallein( Pyrogallol phthalein )
• PHLYOKFVXIVOJC-UHFFFAOYSA-N
• NSC 622478
• GALLEIN [MI]
• s5978
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',4',5',6'-tetrahydroxy-
• 52413-17-9
• NSC-8668
• 3',4',5',6'-Tetrahydroxyfluoran
• D88292
• 2103-64-2
• 8L0084U2QR
• 3',4',5',6'-tetrahydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
• Spiro[isobenzofuran-1(3H), 3',4',5',6'-tetrahydroxy-
• EINECS 218-272-6
• C.I. 45445
• NSC 56445
• AI3-63042
• AS-75768
• W-107581
• BDBM50514448
• Fluorescein,5'-dihydroxy-
• HY-D0254
• SCHEMBL334144
• DTXSID5062180
• FT-0603588
• 3',4',5',6'-Tetrahydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
• AKOS015903075
• Spiro(isobenzofuran-1(3),9'-(9H)xanthen)-3-one, 3',4',5',6'-tetrahydroxy-
• MFCD00041839
• Q2119993
• 3',4',5',6'-tetrahydroxyspiro[isobenzofuran-3,9'-xanthene]-1-one
• NSC-622478
• CS-0010160
• NSC 8668
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',4',5',6'-tetrahydroxy-
• Alizarine violet
• C.I. Mordant Violet 25
• Fluoran,4',5',6'-tetrahydroxy-
• CHEMBL4469620
• NSC-56445
• 3',4',5',6'-tetrahydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• NSC56445
• UNII-8L0084U2QR
• CHEBI:88294
• NS00021057
• 4,5-Dihydroxyfluorescein
• Fluoran, 3',4',5',6'-tetrahydroxy-
• A0601
• Pyrogallolphthalein: 12,13,14,15-Tetrahydroxyspiro[3-hydroisobenzofuran-3,9'-xanthene]-1-one
• Pyrogallolphthalein
• NSC622478
• NSC8668
• Fluorescein, 4',5'-dihydroxy-
• C.I.- 45445
• CAA10364
• Gallein( Pyrogallol phthalein )?
• GLXC-03918
• 3',4',5',6'-tetrahydroxyspiro(2-benzofuran-3,9'-xanthene)-1-one
• 3',4',5',6'-tetrahydroxy-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
• DTXCID1036414
• DB-045455
• Alizarin viole
• Gallein (8CI)
• C.I.-45445
• Gallein

• MDL： MFCD00041839
• Inchi： 1S/C20H12O7/c21-13-7-5-11-17(15(13)23)26-18-12(6-8-14(22)16(18)24)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,21-24H
• InChI Key： PHLYOKFVXIVOJC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC(=C(C=1OC1C(=C(C=CC2=1)O)O)O)O)=O

Computed Properties

• Exact Mass: 364.05800
• Monoisotopic Mass: 364.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Brownish red crystals or powders
• Density: 1.2392 (rough estimate)
• Melting Point: >300°C
• Boiling Point: 687.4°C at 760 mmHg
• Refractive Index: 1.6120 (estimate)
• Solubility: Solubility Almost insoluble in water, benzene, chloroform; soluble in ethanol, acetone
• PSA: 116.45000
• LogP: 3.07700
• Solubility: Soluble in alcohol \ acetone and dilute alkali solution, slightly soluble in ether, almost insoluble in water, benzene and chloroform
• Merck: 4344
• pka: 5.99(at 25℃)
• Color index: 45445
• λmax: 526nm
• PH: Yellow (3.8) to rose-red (6.6);Pink (10.6) to violet (13.0)

Gallein Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments